molecular formula C8H17Cl B048456 3-Chloro-3-ethylhexane CAS No. 116530-76-8

3-Chloro-3-ethylhexane

Cat. No. B048456
CAS RN: 116530-76-8
M. Wt: 148.67 g/mol
InChI Key: GOMWAYCVQYANPT-UHFFFAOYSA-N
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Description

3-Chloro-3-ethylhexane is an organic compound with the chemical formula C8H17Cl. It is a colorless liquid with a strong odor and is commonly used as an intermediate in the synthesis of other organic compounds.

Scientific Research Applications

  • Catalysis and Ethylene Trimerization : Geminal chloro compounds like 3-Chloro-3-ethylhexane are found to significantly improve catalytic activity and selectivity in ethylene trimerization reactions. This is attributed to specific interaction modes within the catalytic system (Yang et al., 2000).

  • Synthesis of Organic Compounds : Compounds such as 1-chloro-3-iodoheptane, which can be prepared from 1-hexene (a related structure to 3-Chloro-3-ethylhexane), are used in the synthesis of various organic compounds, including (E)-5-decenyl acetate and 1,4-nonanolide (Miyano et al., 1980).

  • Intermediates in Chlorophyll Derivative Degradation : Synthetic 3-(un)substituted chlorophyll derivatives and their nickel complexes, which are structurally related to 3-Chloro-3-ethylhexane, serve as intermediates in the degradation of (bacterio)chlorophylls to porphyrinoids, highlighting their potential in organic chemistry and materials science (Tamiaki et al., 2012).

  • Agricultural Applications : In agricultural research, derivatives of chloroethyl compounds are used to enhance latex production in rubber trees. For example, grafting 2-chloroethylphosphonic acid to 1,4-polyisoprene chains has been shown to improve latex yield in Hevea brasiliensis (Derouet et al., 2003).

  • Nucleophilic Displacement Reactions : 3-chloro-1-ethylpiperidine, a compound with structural similarities to 3-Chloro-3-ethylhexane, undergoes nucleophilic displacement reactions, resulting in various isomers through a two-step neighboring group participation mechanism. This demonstrates the compound's relevance in synthetic organic chemistry (Hammer et al., 1972).

properties

IUPAC Name

3-chloro-3-ethylhexane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17Cl/c1-4-7-8(9,5-2)6-3/h4-7H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOMWAYCVQYANPT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(CC)(CC)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20337683
Record name 3-Chloro-3-ethylhexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20337683
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

148.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Chloro-3-ethylhexane

CAS RN

116530-76-8
Record name 3-Chloro-3-ethylhexane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20337683
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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